Phenyl 2-hydroxy-4,5-dimethoxybenzoate

• IUPAC Name: phenyl 2-hydroxy-4,5-dimethoxybenzoate
• InChI: InChI=1S/C15H14O5/c1-18-13-8-11(12(16)9-14(13)19-2)15(17)20-10-6-4-3-5-7-10/h3-9,16H,1-2H3
• InChI Key: JXURAFZSOJQXKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC2=CC=CC=C2)O)OC
• Molecular Formula: C15H14O5
• DSSTOX Substance ID: DTXSID80698444
• Molecular Weight: 274.27 g/mol
• CAS No.: 877997-98-3

Description

Phenyl 2-hydroxy-4,5-dimethoxybenzoate is a chemical compound with the molecular formula C15H14O5. It has an average mass of 274.269 Da and a monoisotopic mass of 274.084137 Da. This compound is an impurity of Acotiamide, a drug used for the treatment of postprandial fullness, upper abdominal bloating, and early satiation due to functional dyspepsia.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenyl group attached to a benzoate group that has two methoxy groups and one hydroxy group. The exact structure can be represented by the InChI string: InChI=1S/C15H14O5/c1-18-13-8-11 (12 (16)9-14 (13)19-2)15 (17)20-10-6-4-3-5-7-10/h3-9,16H,1-2H3.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 274.27 g/mol. It has a XLogP3 value of 3.5, indicating its lipophilicity. It has one hydrogen bond donor and five hydrogen bond acceptors. The topological polar surface area is 65 Ų. The compound has a complexity of 313.

Scientific Research Applications

Antibacterial Activity

Phenyl 2-hydroxy-4,5-dimethoxybenzoate derivatives show promising antibacterial properties. A study synthesized new 2,3-dimethoxy-3-hydroxy-2-(1-phenyl-3-aryl-4-pyrazolyl)chromanones and tested them for their antibacterial activity against a range of gram-positive and gram-negative bacteria. Some compounds exhibited antibacterial activity comparable to commercial antibiotics (Prakash, Kumar, & Sehrawat, 2009).

Antioxidant Activity

This compound derivatives are also noted for their strong antioxidant properties. A new phenyl ether derivative, alongside known analogues, was isolated from the fungus Aspergillus carneus and displayed significant antioxidant activity, comparable to ascorbic acid (Xu, Zhang, Zhu, Cao, & Zhu, 2017).

Anti-Inflammatory Activity

These compounds have also been studied for their anti-inflammatory properties. Novel benzophenone appended oxadiazole derivatives, synthesized from 3-benzoyl-4-hydroxybenzoic acid, exhibited significant membrane stabilizing activity and inhibited the proliferation of endothelial cells, indicating potential anti-inflammatory effects (Puttaswamy, Malojiao, Mohammed, Sherapura, Prabhakar, & Khanum, 2018).

Photodegradation Properties

The photodegradation behavior of dimethoxy curcuminoids, which include derivatives of this compound, varies based on the position of the methoxy group. Specific derivatives showed different rates of decomposition and produced various degradation products, revealing potential applications in the study of photodegradation processes (Galer & Šket, 2015).

Mechanism of Action

Target of Action

Phenyl 2-hydroxy-4,5-dimethoxybenzoate is a complex organic compound with the molecular formula C15H14O5 The primary targets of this compound are currently unknown due to limited research

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and is likely to be bbb permeant . It is also predicted to be a CYP1A2, CYP2C19, and CYP2C9 inhibitor . These properties could impact the compound’s bioavailability and its distribution within the body.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given its potential as a CYP inhibitor , it may influence drug metabolism and potentially lead to drug-drug interactions

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other compounds could affect its stability and activity. For instance, its storage temperature is recommended to be at room temperature in a dry, sealed environment .

Synthesis routes and methods

Procedure details

In 10 g of xylene were suspended 1.0 g of compound (2a) and 522 mg of phenol, to which 460 μL of SOCl2 was then added dropwise before heating to reflux for 3 hours, followed by further adding 184 μL of SOCl2 and additionally heating to reflux for one hour. The reaction solvent was distilled off, followed by adding methanol to the residue before stirring. The precipitated crystal was collected by filtration to provide 880 mg of phenyl 2-hydroxy-4,5-dimethoxybenzoate (3a) at a yield of 64%.